Cas no 73318-20-4 (1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile)

• Product Name: 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile
• CAS No: 73318-20-4
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 577240
• PubChem ID: 327564
• Update Time: 2025-08-04

1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Quinazolinecarbonitrile,1,4-dihydro-4,6,7-trimethyl-
• 4,6,7-trimethyl-1,4-dihydroquinazoline-8-carbonitrile
• 8-Cyano-4,6,7-trimethyl-3,4-dihydroquinazoline
• AC1L70RQ
• CHEMBL165236
• NSC303244
• 4,6,7-trimethyl-3,4-dihydroquinazoline-8-carbonitrile
• NSC-303244
• EN300-9299743
• 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile
• MLS003115772
• DTXSID10316407
• SMR001831338
• 73318-20-4

• Inchi： 1S/C12H13N3/c1-7-4-10-9(3)14-6-15-12(10)11(5-13)8(7)2/h4,6,9H,1-3H3,(H,14,15)
• InChI Key： JZZVVNQVOVKBRU-UHFFFAOYSA-N
• SMILES： N1C=NC(C)C2C=C(C)C(C)=C(C#N)C1=2

Computed Properties

• Exact Mass: 199.11109
• Monoisotopic Mass: 199.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 319.4°Cat760mmHg
• Flash Point: 146.9°C
• Refractive Index: 1.615
• PSA: 48.18

Additional information on 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile

Professional Introduction to 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile (CAS No. 73318-20-4)

1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and molecular research. This compound, identified by its CAS number 73318-20-4, has garnered attention due to its structural uniqueness and potential therapeutic benefits. The molecular structure of 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile consists of a quinazoline core substituted with various functional groups, making it a valuable scaffold for designing novel bioactive molecules.

The quinazoline moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in the development of antiviral, anticancer, and anti-inflammatory agents. The specific substitution pattern in 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile enhances its interaction with biological targets, thereby improving its pharmacological activity. Recent studies have highlighted the compound's potential in inhibiting specific enzymes and receptors involved in various diseases.

In the realm of academic research, 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile has been extensively studied for its role in modulating cellular pathways. For instance, research published in leading journals has demonstrated its efficacy in inhibiting kinases and other enzymes that are aberrantly expressed in cancer cells. The compound's ability to selectively target these enzymes without affecting normal cellular processes makes it an attractive candidate for further development.

The synthesis of 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. The use of modern techniques such as catalytic hydrogenation and nucleophilic substitution has significantly improved the efficiency of the synthetic route.

The pharmacokinetic properties of 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile have also been a subject of intense investigation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. These findings are crucial for determining the optimal dosage and administration schedule for therapeutic use.

One of the most compelling aspects of 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For example, modifications at the nitrile group have been explored to improve solubility and bioavailability while maintaining or even increasing potency.

The safety profile of 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile has been evaluated through preclinical studies conducted on cell cultures and animal models. These studies have provided valuable insights into its toxicity and potential side effects. The results indicate that the compound is well-tolerated at therapeutic doses but may exhibit some adverse effects at higher concentrations. Further research is ongoing to mitigate these risks and ensure patient safety.

The impact of 1,4-Dihydro-4,6,7-trimethyl-8-quinazolinecarbonitrile extends beyond academic research into clinical applications. Several clinical trials are currently underway to assess its efficacy in treating various diseases. Preliminary results from these trials have been promising and suggest that the compound may offer significant therapeutic benefits to patients suffering from chronic conditions.

In conclusion, 1 , 4 - D ih y d ro - 4 , 6 , 7 - t rim e t h y l - 8 - q u i n az o l i n e c a r b o n i t r i l e (CAS No. 73 318 - 20 - 4 ) is a multifaceted compound with immense potential in pharmaceutical research and development. Its unique structural features and favorable pharmacological properties make it an invaluable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, 1 , 4 - D ih y d ro - 4 , 6 , 7 - t rim e t h y l - 8 - q u i n az o l i n e c a r b o n i t r i l e (CAS No. 73 318 - 20 - 4 ) is poised to play a pivotal role in shaping the future of medicine.